Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester
Description
Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester is a chemical compound with the molecular formula C12H15O5P . It is a phenyl-based organophosphorus compound and is commonly used as a chemical intermediate in the production of various industrial products . This chemical is characterized by its two oxirane functional groups, also known as epoxy groups, which makes it suitable for use as a cross-linking agent in polymer production .
Synthesis Analysis
Phosphonic acids are rapidly and conveniently prepared from their simple dialkyl esters by silyldealkylation with bromotrimethylsilane (BTMS), followed by desilylation upon contact with water or methanol . This method, introduced originally by McKenna, has long been favored due to its convenience, high yields, very mild conditions, and chemoselectivity .Molecular Structure Analysis
The molecular structure of this compound is characterized by its two oxirane functional groups . The molecular formula is C12H15O5P .Chemical Reactions Analysis
Phosphonic acids are rapidly and conveniently prepared from their simple dialkyl esters by silyldealkylation with bromotrimethylsilane (BTMS), followed by desilylation upon contact with water or methanol . This method, introduced originally by McKenna, has long been favored due to its convenience, high yields, very mild conditions, and chemoselectivity .Mechanism of Action
Future Directions
The future directions of Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester research could involve exploring its potential applications in various industrial products . Additionally, the Microwave-Accelerated McKenna Synthesis of Phosphonic Acids could be further investigated for its potential to dramatically accelerate quantitative silyldealkylation compared to traditional methods .
Properties
CAS No. |
18795-26-1 |
|---|---|
Molecular Formula |
C12H15O5P |
Molecular Weight |
270.22 g/mol |
IUPAC Name |
2-[[oxiran-2-ylmethoxy(phenyl)phosphoryl]oxymethyl]oxirane |
InChI |
InChI=1S/C12H15O5P/c13-18(16-8-10-6-14-10,17-9-11-7-15-11)12-4-2-1-3-5-12/h1-5,10-11H,6-9H2 |
InChI Key |
KQCDNTFMEXGZKZ-UHFFFAOYSA-N |
SMILES |
C1C(O1)COP(=O)(C2=CC=CC=C2)OCC3CO3 |
Canonical SMILES |
C1C(O1)COP(=O)(C2=CC=CC=C2)OCC3CO3 |
Origin of Product |
United States |
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